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Compound of Interest

Compound Name: Pigment red 48

Cat. No.: B3262484

A comprehensive guide for researchers, scientists, and drug development professionals on the
performance and properties of Pigment Red 48:1 (Barium Salt) and Pigment Red 48:2
(Calcium Salt).

This guide provides a detailed comparison of the barium and calcium salts of C.l. Pigment Red
48, organic pigments widely utilized across various industries for their vibrant red hues. This
document is intended to assist researchers, scientists, and professionals in selecting the
appropriate pigment based on specific performance requirements and application contexts. The
information presented is a synthesis of technical data sheets and industry publications.

Chemical Structure and Identification

Pigment Red 48 is a monoazo pigment. The core structure involves the coupling of diazotized
2-amino-5-chloro-4-methylbenzenesulfonic acid with B-hydroxynaphthoic acid. The specific
salt, either barium or calcium, is formed with the sulfonic acid group, which significantly
influences the pigment's final properties.
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Pigment Red 48:1 (Barium Pigment Red 48:2 (Calcium
Feature

Salt) Salt)
C.l. Name Pigment Red 48:1 Pigment Red 48:2
C.l. Number 15865:1 15865:2
CAS Number 7585-41-3[1] 7023-61-2[2]
Molecular Formula C18H13CIN206S-Ba C18H11CaCIN206S][3]
Synonyms Fast Scarlet BBN, Barium 2B Fast Brilliant BBC, Calcium 2B

Red Red

Performance Characteristics: A Comparative
Overview

The choice between the barium and calcium salt of Pigment Red 48 is primarily dictated by the
desired shade, fastness properties, and processing conditions of the intended application.

Color and Shade

o Pigment Red 48:1 (Barium Salt): Typically exhibits a neutral to yellowish-red shade.[4][5] It
is often described as a "vermilion shade" pigment.[6]

o Pigment Red 48:2 (Calcium Salt): Presents a brighter, more bluish-red or rubine shade.[2][5]
[7]

Fastness Properties and Stability

The performance of these pigments in terms of their resistance to various environmental
factors is a critical consideration for their application.
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Pigment Red 48:1 (Barium Pigment Red 48:2 (Calcium

Property salt) salt)

Lightfastness (1-8 Scale) 3-6[4][8] 5-7[2][71[9]]10]

Heat Resistance (°C) 200-240 (in PE for 5 min)[4][8] 180 - 230 (in HDPE for'3 min)
(210711

Water Resistance (1-5 Scale) Not consistently reported 4 - 5[9][10][11]

Oil Resistance (1-5 Scale) 5[4] 4 - 5[2][9][10]

Acid Resistance (1-5 Scale) 4[4] 3 - 4[2][7][9][10]

Alkali Resistance (1-5 Scale) 4-5[4] 3 - 5[2][7][9][10]

Note: Fastness properties can vary depending on the specific grade, concentration, and the
medium in which the pigment is dispersed.

Physical and Chemical Properties

Pigment Red 48:1 (Barium Pigment Red 48:2 (Calcium

Propert

perty salt) Salt)
Oil Absorption ( g/100g ) Not consistently reported 35 - 67[3][9][12]
Dispersibility Good[1] Good to Excellent[7][12][13]

i . ) Good in soft PVC, no _
Migration Resistance ) Does not bleed in soft PVC.[2]
blooming.[4][8]

Applications

Both pigments are versatile and find use in a wide range of applications, with some
preferences based on their specific properties.

o Pigment Red 48:1 (Barium Salt): Due to its good solvent resistance, it is frequently used in
printing inks (gravure, flexographic, and offset), plastics (PVC, PE), and some coatings.[1][4]
[8] It is also used in textiles and rubber.[1][14]
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» Pigment Red 48:2 (Calcium Salt): Its brighter, bluish-red shade makes it a popular choice
for plastics (PVC, polyolefins), industrial paints, powder coatings, and various types of
printing inks (offset, water-based, solvent-based).[2][7][13][15] It is also used in textile
printing.[2][7]

Experimental Protocols

Standardized testing methods are crucial for the accurate evaluation and comparison of
pigment properties. While specific protocols were not detailed in the immediate product
literature, the following ASTM and ISO standards are commonly employed in the pigment
industry.

Lightfastness Testing

Lightfastness is typically evaluated by exposing pigmented samples to a standardized light
source and comparing the color change to a set of blue wool standards.

Sample Preparation

Pigment Dispersion }—D{ Coating Application }—>

Curing/Drying

Xposure Evaluation

Blue Wool Standards »| Visual A

(]

Xenon Arc Lamp Lightfastness Rating (1-8)

Delta E Calculation

Click to download full resolution via product page
Workflow for Lightfastness Testing (e.g., ASTM D4303)

Heat Stability Testing
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This test determines the temperature at which the pigment shows a significant color change in
a specific polymer.

Pigment + Polymer Compounding

Pl B

Injection Molding at T1 Injection Molding at T2 Injection Molding at Tn

' l l

Color Measurement 1 Color Measurement 2 Color Measurement n

\ Evaliation /

Compare Color Measurements

l

Determine Delta E

l

Identify Max Temperature with Acceptable Delta E

Click to download full resolution via product page

Process for Determining Heat Stability in Plastics

Chemical Resistance Testing

The resistance to acids, alkalis, and other chemicals is assessed by exposing a pigmented
surface to the chemical and observing any changes.
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—D{ Dwell Time (e.g., 24h) }—>’ Wash and Dry Panel ‘—V’ Visual Assessment for Staining, Blistering, Color Change }—>’ Resistance Rating (1-5)

Spot Test with Chemical | Reagent

Prepare Pigmented Panel }—(>

Click to download full resolution via product page
General Protocol for Chemical Resistance Spot Test

Summary and Conclusion

The selection between Pigment Red 48:1 (barium salt) and Pigment Red 48:2 (calcium salt) is
a nuanced decision that depends on the specific requirements of the end-use application.

e Choose Pigment Red 48:1 (Barium Salt) for:
o Applications requiring a more yellowish-red shade.
o Good solvent resistance in printing inks.
o Good migration resistance in flexible PVC.
e Choose Pigment Red 48:2 (Calcium Salt) for:
o A brighter, more bluish-red hue.
o Generally better lightfastness.
o Applications in plastics and coatings where a vibrant, clean red is desired.

For researchers and scientists, understanding these fundamental differences is key to
formulating products with the desired coloristic and performance characteristics. While this
guide provides a comparative overview, it is always recommended to conduct specific testing
within the intended formulation to ensure optimal performance. The provided experimental
workflow diagrams offer a foundational understanding of how these critical properties are

evaluated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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